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Introduction
5-alpha-dihydrotestosterone (DHT) is a potent androgenic steroid hormone that plays a crucial

role in various physiological processes. The measurement of its metabolites can provide

valuable insights into androgen metabolism and action at the tissue level. While the direct

measurement of DHT is common, assessing its downstream metabolite, 5-alpha-
dihydrotestosterone glucuronide (DHT-G), and more specifically, its isomer 3-alpha-

androstanediol glucuronide (3α-diol G), offers a more accurate reflection of peripheral

androgen activity. This is because 3α-diol G is a stable, terminal metabolite of DHT, and its

levels in serum are considered a reliable marker of 5-alpha-reductase activity, the enzyme

responsible for the conversion of testosterone to DHT.[1][2]

These application notes provide detailed protocols for the two primary methods used to

quantify 3α-diol G in human serum: Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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The following diagram illustrates the metabolic conversion of testosterone to 3α-diol G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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